![molecular formula C10H15NO2 B13596955 3-[(2-Methylfuran-3-yl)oxy]piperidine](/img/structure/B13596955.png)
3-[(2-Methylfuran-3-yl)oxy]piperidine
Description
3-[(2-Methylfuran-3-yl)oxy]piperidine is a piperidine derivative featuring a substituted furan ring connected via an ether linkage at the 3-position of the piperidine scaffold.
Properties
Molecular Formula |
C10H15NO2 |
|---|---|
Molecular Weight |
181.23 g/mol |
IUPAC Name |
3-(2-methylfuran-3-yl)oxypiperidine |
InChI |
InChI=1S/C10H15NO2/c1-8-10(4-6-12-8)13-9-3-2-5-11-7-9/h4,6,9,11H,2-3,5,7H2,1H3 |
InChI Key |
YIAUCYSOMDTPQY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CO1)OC2CCCNC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2-Methylfuran-3-yl)oxy]piperidine typically involves the reaction of piperidine with 2-methylfuran-3-ol under specific conditions. One common method is the use of a base such as sodium hydride (NaH) to deprotonate the alcohol, followed by nucleophilic substitution with piperidine .
Industrial Production Methods
Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. Techniques such as continuous flow chemistry and the use of automated reactors can enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
3-[(2-Methylfuran-3-yl)oxy]piperidine can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form corresponding furanones.
Reduction: The compound can be reduced to form tetrahydrofuran derivatives.
Substitution: The piperidine ring can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Electrophiles like alkyl halides or acyl chlorides can be used under basic conditions.
Major Products
Oxidation: Furanones.
Reduction: Tetrahydrofuran derivatives.
Substitution: Various substituted piperidine derivatives.
Scientific Research Applications
3-[(2-Methylfuran-3-yl)oxy]piperidine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its pharmacological properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-[(2-Methylfuran-3-yl)oxy]piperidine involves its interaction with specific molecular targets. The piperidine ring can interact with various receptors and enzymes, modulating their activity. The furan ring may also contribute to the compound’s overall biological activity by interacting with different molecular pathways .
Comparison with Similar Compounds
(S)-3-((Benzyl)oxy)piperidine ()
- Structure : Replaces the 2-methylfuran group with a benzyloxy substituent.
- Synthesis: Utilizes Mitsunobu reactions and reductive amination steps, analogous to methods for introducing oxygen-containing substituents on piperidine .
- However, the absence of the furan’s oxygen heterocycle may reduce hydrogen-bonding capacity .
3-(3-Methyloxetan-3-yl)piperidine ()
- Structure : Features a 3-methyloxetane ring instead of 2-methylfuran.
- Properties : The oxetane’s smaller ring size (3-membered vs. furan’s 5-membered) increases ring strain but improves metabolic stability. Its polarity may enhance aqueous solubility compared to furan derivatives .
- Applications : Used in pharmaceuticals and agrochemicals, highlighting the scaffold’s versatility .
3-((Tetrahydro-2H-pyran-4-yl)oxy)piperidine ()
- Structure : Substitutes furan with a tetrahydropyranyloxy group.
Pharmacological and Functional Comparisons
LSD1 Inhibitors ()
- Example : 3-(Piperidin-4-ylmethoxy)pyridine derivatives.
- Activity : These compounds inhibit lysine-specific demethylase 1 (LSD1) via interactions between the piperidine moiety and the enzyme’s active site. The pyridine ring contributes to π-π stacking, whereas the furan in 3-[(2-Methylfuran-3-yl)oxy]piperidine might engage in similar interactions but with reduced aromaticity .
Dopamine D4 Receptor Antagonists ()
- Example : Benzyloxy-piperidine derivatives.
- SAR Insights : Substitution at the 3-position of piperidine is critical for receptor affinity. The 2-methylfuran group’s electron-rich nature could enhance binding to polar receptor pockets compared to benzyloxy groups .
Physicochemical and Metabolic Properties
- Metabolism : Fluorinated analogs (e.g., 3-[(2,2,2-trifluoroethoxy)methyl]piperidine, ) demonstrate increased metabolic stability due to fluorine’s electronegativity, whereas furan-containing compounds may undergo oxidative degradation .
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